Cas no 1706462-79-4 (4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one)

• Product Name: 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one
• CAS No: 1706462-79-4
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD29034609
• CID: 5161772
• PubChem ID: 86262534
• Update Time: 2025-07-20

4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-(2-amino-3-methylbutoxy)-6-methyl-
• 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one

• MDL： MFCD29034609
• Inchi： 1S/C11H17NO3/c1-7(2)10(12)6-14-9-4-8(3)15-11(13)5-9/h4-5,7,10H,6,12H2,1-3H3
• InChI Key： CEJMSCOVYVQMTO-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OCC(N)C(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one

Professional Introduction to Compound with CAS No. 1706462-79-4 and Product Name: 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one

The compound with the CAS number 1706462-79-4 and the product name 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of functional groups such as the amino and methylbutoxy moieties suggests a versatile chemical profile that could be exploited for various synthetic and pharmacological purposes.

In recent years, the exploration of heterocyclic compounds has been a focal point in medicinal chemistry, with pyranones being particularly studied for their bioactive properties. The specific configuration of 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one positions it as a promising candidate for further investigation. Its structural features, including the methyl group at the 6-position and the amino substituent at the 2-position, contribute to its reactivity and potential interactions with biological targets. These attributes make it an intriguing subject for researchers aiming to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. The amino group, in particular, is known for its ability to form hydrogen bonds and participate in ionic interactions, which are crucial for binding to biological macromolecules. This property enhances the compound's suitability for use as an intermediate in the synthesis of more complex molecules designed to interact with enzymes or receptors. Additionally, the methylbutoxy moiety may contribute to solubility and metabolic stability, factors that are essential for drug candidates.

Recent studies have highlighted the importance of pyranone derivatives in addressing various therapeutic challenges. For instance, modifications of the pyranone core have been explored in the development of antiviral and anti-inflammatory agents. The compound in question, with its specific substitution pattern, aligns well with these efforts. Researchers have been particularly interested in how structural variations within this class of compounds can influence their pharmacological activity. The presence of both methyl and amino groups provides a rich scaffold for further derivatization, enabling the creation of analogs with tailored properties.

The synthesis of 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyranone ring system. Subsequent functionalization steps introduce the amino and methylbutoxy groups at strategic positions. This synthetic route underscores the compound's feasibility for large-scale production, which is a critical consideration for pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that this compound may exhibit properties relevant to several therapeutic areas. The interaction between its functional groups and biological targets remains an area of active exploration. For example, studies have indicated that pyranone derivatives can interfere with enzyme mechanisms or modulate signaling pathways involved in diseases such as cancer or neurodegenerative disorders. While more extensive research is needed to fully elucidate its potential, these early findings are promising.

The development of new drugs often relies on a deep understanding of molecular interactions at the atomic level. Computational chemistry has emerged as a powerful tool in this regard, allowing researchers to predict how compounds like 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one will behave within biological systems. Molecular docking studies can simulate binding affinities and identify key residues involved in interactions with proteins or nucleic acids. Such simulations provide valuable insights into optimizing drug design and improving efficacy.

Furthermore, green chemistry principles are increasingly being integrated into drug development processes. The synthesis of 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one exemplifies this trend through its emphasis on efficient and environmentally benign methodologies. By minimizing waste and reducing hazardous reagents, researchers can create more sustainable processes that align with global efforts to promote ecological responsibility.

The future prospects for this compound are bright, particularly as advancements in synthetic chemistry continue to unlock new possibilities for molecular design. Collaborative efforts between academia and industry will be essential in translating laboratory findings into clinical applications. As our understanding of biological systems grows more nuanced, compounds like 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one are likely to play a pivotal role in shaping next-generation therapeutics.

In conclusion, the compound identified by CAS number 1706462-79-4 and named 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one represents a significant contribution to chemical biology and pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable asset for further exploration. As research progresses, this compound is poised to make meaningful impacts across multiple domains of medicine and science.